molecular formula C9H12O4 B11908546 2-Oxo-1-oxaspiro[3.5]nonane-3-carboxylic acid CAS No. 22071-75-6

2-Oxo-1-oxaspiro[3.5]nonane-3-carboxylic acid

Cat. No.: B11908546
CAS No.: 22071-75-6
M. Wt: 184.19 g/mol
InChI Key: UOBVBMUBMOEDCJ-UHFFFAOYSA-N
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Description

2-Oxo-1-oxaspiro[3.5]nonane-3-carboxylic acid is a chemical compound with the molecular formula C9H12O4 and a molecular weight of 184.19 g/mol . It is a spiro compound, which means it contains a bicyclic system with two rings sharing a single atom. This compound is used primarily in industrial applications and scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Oxo-1-oxaspiro[3.5]nonane-3-carboxylic acid typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable precursor in the presence of a catalyst. The reaction conditions often include specific temperatures, pressures, and solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors where the reaction conditions are carefully monitored and controlled. The use of automated systems and advanced analytical techniques ensures consistent quality and efficiency in the production process .

Chemical Reactions Analysis

Types of Reactions

2-Oxo-1-oxaspiro[3.5]nonane-3-carboxylic acid can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts. The reaction conditions, such as temperature, solvent, and pH, are optimized to achieve the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes .

Scientific Research Applications

2-Oxo-1-oxaspiro[3.5]nonane-3-carboxylic acid has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-Oxo-1-oxaspiro[3.5]nonane-3-carboxylic acid involves its interaction with specific molecular targets. These interactions can lead to various biochemical pathways being activated or inhibited. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2-Oxo-1-oxaspiro[3.5]nonane-3-carboxylic acid is unique due to its specific spiro structure and functional groups, which confer distinct chemical and physical properties. These properties make it suitable for specific applications in research and industry that similar compounds may not be able to fulfill .

Properties

CAS No.

22071-75-6

Molecular Formula

C9H12O4

Molecular Weight

184.19 g/mol

IUPAC Name

2-oxo-1-oxaspiro[3.5]nonane-3-carboxylic acid

InChI

InChI=1S/C9H12O4/c10-7(11)6-8(12)13-9(6)4-2-1-3-5-9/h6H,1-5H2,(H,10,11)

InChI Key

UOBVBMUBMOEDCJ-UHFFFAOYSA-N

Canonical SMILES

C1CCC2(CC1)C(C(=O)O2)C(=O)O

Origin of Product

United States

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